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For researchers, scientists, and drug development professionals, the selection of appropriate

colorants is a critical aspect of experimental design and product formulation. This guide

provides a detailed comparative analysis of different "Lake Red C" pigments, focusing on their

performance characteristics and the experimental methodologies used for their evaluation.

Lake Red C, chemically known as C.I. Pigment Red 53, is a monoazo organic pigment widely

utilized across various industries, including inks, coatings, plastics, and even cosmetics, for its

vibrant yellowish-red hue.[1][2] The performance of Lake Red C pigments can vary significantly

depending on the metallic salt used in the laking process, with the most common variants being

the barium (C.I. Pigment Red 53:1), calcium (C.I. Pigment Red 53:2), and sodium salts.[1] This

guide will focus on the comparative properties of these variants, providing quantitative data

where available and outlining the protocols for their assessment.

Comparative Performance Data
The selection of a specific Lake Red C pigment is often dictated by the end-use application's

requirements for properties such as heat stability, lightfastness, and chemical resistance. The

following tables summarize the typical performance characteristics of the barium and calcium

salts of Lake Red C based on publicly available technical data sheets. It is important to note

that these values can vary between manufacturers and specific product grades.
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Property
C.I. Pigment Red
53:1 (Barium Salt)

C.I. Pigment Red
53:2 (Calcium Salt)

Test Method
Reference

Heat Stability 160-200°C[3][4]
Generally lower than

Barium salt
ISO 787-21[5][6]

Lightfastness (Blue

Wool Scale)
3-5[3][7] 3-4 ASTM D4303[8]

Water Resistance 3-5[3][9] 4 Internal Test Methods

Oil Resistance 3-5[3][9] 4 Internal Test Methods

Acid Resistance 3-4[3][9] 3 GB 5211.6-85[10]

Alkali Resistance 3-4[3][9] 3 Internal Test Methods

Note: The fastness properties are typically rated on a scale of 1 to 5 (or 1 to 8 for lightfastness

on the Blue Wool Scale), where a higher number indicates better performance.

Experimental Protocols
Accurate and reproducible evaluation of pigment properties is essential for informed selection.

The following are outlines of standard methodologies for key performance indicators.

Heat Stability Testing (Based on ISO 787-21)
This method compares the heat stability of a pigment in a stoving medium to a standard

sample.

Preparation of Dispersion: The pigment is dispersed in a suitable stoving medium (e.g., an

alkyd-melamine resin) at a specified pigment-to-binder ratio.

Film Application: The dispersion is applied to a test panel to a uniform wet film thickness.

Stoving: The coated panel is cut into strips, with one strip being cured at the lowest possible

temperature to serve as a reference. The remaining strips are then heated in an oven at

progressively higher temperatures for a fixed duration.
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Evaluation: The color change of the heated strips is compared visually or instrumentally

(using a colorimeter) against the reference strip. The heat stability is reported as the

maximum temperature at which no significant color change occurs.[6]

Lightfastness Testing (Based on ASTM D4303)
This standard provides several methods to simulate the effects of indoor illumination on

pigments.

Sample Preparation: The pigment is dispersed in a specific vehicle (e.g., oil, acrylic) and

applied to a substrate. A portion of the sample is masked to serve as an unexposed

reference.

Exposure: The samples are exposed to a controlled light source, such as a xenon arc lamp,

which simulates daylight filtered through window glass.[8]

Evaluation: The color change between the exposed and unexposed portions of the sample is

measured periodically using a colorimeter to calculate the color difference (ΔE*). The

lightfastness is then rated according to the ASTM lightfastness categories (I-V) or the Blue

Wool Scale (1-8).[1][11]

Chemical Resistance Testing (General Methodology)
This test evaluates the pigment's stability when exposed to acidic or alkaline solutions.

Pigment Suspension: A known amount of the pigment is suspended in a test solution of a

specific concentration (e.g., 2% hydrochloric acid or 10% sodium hydroxide).[10][12]

Agitation and Incubation: The suspension is agitated for a defined period to ensure thorough

contact between the pigment and the chemical solution.

Observation: The mixture is then observed for any changes in the color of the pigment or the

solution.

Rating: The resistance is rated based on a grayscale for assessing staining and color

change, where a higher rating indicates better resistance.[10]
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Visualizing the Manufacturing Process and
Evaluation Workflow
To further aid in the understanding of Lake Red C pigments, the following diagrams, created

using the DOT language, illustrate the general manufacturing process and a typical

experimental workflow for pigment evaluation.

Caption: General manufacturing process of Lake Red C pigments.

Caption: Experimental workflow for the comparative evaluation of pigments.

Conclusion
The choice between different Lake Red C pigments, primarily the barium and calcium salt

variants, depends on the specific performance requirements of the intended application. The

barium salt (C.I. Pigment Red 53:1) generally offers better heat stability, making it suitable for

processes involving elevated temperatures. However, factors such as cost, regulatory

acceptance, and desired hue also play a crucial role in the selection process. By utilizing

standardized testing protocols, researchers and developers can make informed decisions to

ensure the quality and stability of their final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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